![molecular formula C18H22N2O5S B2814034 3-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one CAS No. 1798034-45-3](/img/structure/B2814034.png)
3-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
While the specific molecular structure analysis of “3-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one” is not available, a related compound “1-[(3,5-dimethylisoxazol-4-yl) sulfonyl]piperidine” has a molecular formula of C10H16N2O3S .Scientific Research Applications
Synthesis and Biological Evaluation
One-pot Multistep Bohlmann-Rahtz Heteroannulation Reactions : This study showcases the synthesis of dimethyl sulfomycinamate, a product related to the sulfomycin family of antibiotics, indicating the significance of complex organic syntheses in developing antibiotics from simpler precursors (Bagley et al., 2005).
Evaluation of Cell Growth and Drug Sensitivity Assays : The development of soluble tetrazolium/formazan assays for cell growth and drug sensitivity showcases the importance of biochemical methods in evaluating the efficacy of chemical compounds against various cell lines, highlighting the role of chemical compounds in cancer research (Scudiero et al., 1988).
Chemical Modification and Antibacterial Activity
- Chemical Modification of Sulfazecin : This research focuses on synthesizing derivatives of sulfazecin, demonstrating the approach to enhancing antimicrobial activities against gram-negative bacteria through chemical modification, emphasizing the utility of organic synthesis in drug development (Kishimoto et al., 1984).
Novel Ligands and Metal Complexes
- Sulfonamide-derived Compounds and Their Transition Metal Complexes : The study on sulfonamide-derived ligands and their metal complexes underlines the exploration of new materials for antibacterial and antifungal applications, illustrating the intersection of organic chemistry and materials science in developing novel therapeutic agents (Chohan & Shad, 2011).
Chemicoenzymatic Synthesis of Monobactams
- Synthesis of 4-(Methoxyethyl) Monobactams : Highlighting a chemicoenzymatic approach to synthesizing monobactam analogs, this research contributes to the field of antibiotic development, showcasing the integration of enzymatic methods with traditional organic synthesis to target resistant bacterial strains (Yamashita Haruo et al., 1988).
Mechanism of Action
properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-12-17(13(2)25-19-12)8-9-18(21)20-10-16(11-20)26(22,23)15-6-4-14(24-3)5-7-15/h4-7,16H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWATCYPCZEFOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-Dimethylisoxazol-4-yl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.